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Compound of Interest

Compound Name: 2,4,4-Trimethyl-2-oxazoline

Cat. No.: B155158 Get Quote

An In-depth Technical Guide to 2,4,4-Trimethyl-2-oxazoline: Chemical Structure, Properties,

and Applications

This technical guide provides a comprehensive overview of 2,4,4-trimethyl-2-oxazoline, a

heterocyclic compound of significant interest in polymer chemistry and materials science. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its chemical structure, physicochemical properties, synthesis, and

applications, with a particular focus on its role in the development of advanced polymer-based

systems.

Chemical Structure and Physicochemical Properties
2,4,4-Trimethyl-2-oxazoline is a five-membered heterocyclic compound featuring a nitrogen

and an oxygen atom in the ring. Its structure consists of an oxazoline ring with three methyl

group substituents.[1][2]

Chemical Identifiers:

IUPAC Name: 2,4,4-Trimethyl-4,5-dihydro-1,3-oxazole

Synonyms: Trimethyloxazoline, 2,4,4-Trimethyl-oxazolin-2[3][4]

CAS Number: 1772-43-6

Molecular Formula: C₆H₁₁NO[4]
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SMILES: CC1=NC(C)(C)CO1[4]

The key physicochemical and computational data for 2,4,4-trimethyl-2-oxazoline are

summarized in the table below for easy reference.

Property Value

Molecular Weight 113.16 g/mol

Appearance Clear, colorless liquid[2]

Density 0.887 g/mL at 25 °C[1]

Boiling Point 112-113 °C[1]

Flash Point 12.8 °C[3]

Refractive Index n20/D 1.4213[1]

pKa 5.90 ± 0.70 (Predicted)[2]

LogP 1.2136[4]

Topological Polar Surface Area 21.59 Å²[4]

Hydrogen Bond Donors 0[4]

Hydrogen Bond Acceptors 2[4]

Experimental Protocols
Synthesis of 2,4,4-Trimethyl-2-oxazoline
The synthesis of 2,4,4-trimethyl-2-oxazoline is most commonly achieved through the

dehydrative cyclization of a 2-amino alcohol with a carboxylic acid.[5] A widely used method

involves the thermal condensation of 2-amino-2-methyl-1-propanol with acetic acid.[1]

Experimental Protocol: Thermal Condensation

Reactants:

2-amino-2-methyl-1-propanol
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Acetic acid

Procedure:

Equimolar amounts of 2-amino-2-methyl-1-propanol and acetic acid are combined in a

reaction vessel equipped with a distillation apparatus.

The reaction mixture is heated to a temperature range of 98-110 °C.[1]

Water is continuously removed from the reaction mixture by distillation as it is formed,

driving the equilibrium towards the formation of the oxazoline ring.

The reaction is monitored for the cessation of water formation.

Upon completion, the crude product is purified by distillation to yield 2,4,4-trimethyl-2-
oxazoline. This method has been reported to achieve a yield of 73%.[1]
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Synthesis workflow for 2,4,4-trimethyl-2-oxazoline.

Cationic Ring-Opening Polymerization (CROP)
2,4,4-Trimethyl-2-oxazoline serves as a monomer for the synthesis of poly(2-oxazoline)s

(POx) via living cationic ring-opening polymerization (CROP).[6][7] This polymerization
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technique allows for the production of well-defined polymers with controlled molecular weights

and low polydispersity.[8]

Experimental Protocol: CROP of 2,4,4-Trimethyl-2-oxazoline

Materials:

2,4,4-Trimethyl-2-oxazoline (monomer)

Anhydrous solvent (e.g., acetonitrile)

Initiator (e.g., methyl tosylate, methyl triflate)[7]

Terminating agent (e.g., piperidine)[6]

Procedure:

The monomer and solvent are rigorously dried and degassed to remove any water or

impurities that could interfere with the living polymerization.

The monomer is dissolved in the anhydrous solvent in a reaction vessel under an inert

atmosphere (e.g., nitrogen or argon).

The initiator is added to the solution to commence the polymerization. The reaction is

typically conducted at elevated temperatures to ensure a reasonable polymerization rate.

The polymerization proceeds via a "living" mechanism, where the propagating chain ends

remain active.[9]

The reaction can be terminated by the addition of a nucleophilic terminating agent, which

quenches the active chain ends.

The resulting polymer is then isolated, typically by precipitation in a non-solvent, followed

by filtration and drying.
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Logical steps in cationic ring-opening polymerization.

Applications in Drug Development and Research
The primary application of 2,4,4-trimethyl-2-oxazoline in a research and drug development

context is as a monomer for the synthesis of poly(2-oxazoline)s. These polymers have

garnered significant attention as promising biomaterials and alternatives to poly(ethylene

glycol) (PEG).

Key Attributes of Poly(2-oxazoline)s for Biomedical Applications:

Biocompatibility: POx are generally well-tolerated in biological systems, exhibiting low toxicity

and reduced immunogenicity.[10]

"Stealth" Properties: Similar to PEG, hydrophilic POx can reduce non-specific protein

adsorption, prolonging circulation times of conjugated drugs or nanoparticles.
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Tunable Properties: The properties of the resulting polymer can be precisely controlled by

the choice of monomer and the polymerization conditions. This allows for the creation of a

wide range of materials, from hydrophilic to hydrophobic, and the formation of various

architectures like block copolymers.[9]

Drug Delivery: Amphiphilic block copolymers of POx can self-assemble into micelles in

aqueous solutions, which can encapsulate hydrophobic drugs.[11][12] These polymeric

micelles serve as effective nanocarriers for targeted drug delivery, with some systems

demonstrating exceptionally high drug-loading capacities.[11]

Gene Delivery: Cationic POx derivatives have been explored for their ability to condense

DNA and act as non-viral vectors for gene delivery.

In summary, 2,4,4-trimethyl-2-oxazoline is a valuable building block for the creation of

advanced functional polymers. The resulting poly(2-oxazoline)s offer a versatile platform for a

variety of biomedical applications, most notably in the field of drug delivery, where their

biocompatibility and tunable properties make them a compelling alternative to more established

polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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